Cas no 1281095-50-8 (1-phenyl-4-(3-piperidyl)piperazine;dihydrochloride)

• Product Name: 1-phenyl-4-(3-piperidyl)piperazine;dihydrochloride
• CAS No: 1281095-50-8
• MF: C₁₅H₂₅Cl₂N₃
• MW: 318.285101652145
• CID: 5053836
• Update Time: 2026-02-28

1-phenyl-4-(3-piperidyl)piperazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-4-(piperidin-3-yl)piperazine dihydrochloride
• NE56795
• 1-phenyl-4-piperidin-3-ylpiperazine;dihydrochloride
• 1-phenyl-4-(3-piperidyl)piperazine;dihydrochloride

• Inchi： 1S/C15H23N3.2ClH/c1-2-5-14(6-3-1)17-9-11-18(12-10-17)15-7-4-8-16-13-15;;/h1-3,5-6,15-16H,4,7-13H2;2*1H
• InChI Key： PZCBWDOJZXZRQP-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCN(C2C=CC=CC=2)CC1)C1CNCCC1

Computed Properties

• Exact Mass: 317.143
• Monoisotopic Mass: 317.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-phenyl-4-(3-piperidyl)piperazine;dihydrochloride

1-Phenyl-4-(3-Piperidyl)Piperazine Dihydrochloride: A Comprehensive Overview

The compound 1-phenyl-4-(3-piperidyl)piperazine dihydrochloride (CAS No. 1281095-50-8) is a notable organic compound with significant applications in the field of pharmaceutical chemistry. This compound, often referred to as 1-phenyl-4-(3-piperidyl)piperazine HCl, has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in drug discovery, particularly in the development of novel pharmacological agents.

The molecular structure of 1-phenyl-4-(3-piperidyl)piperazine dihydrochloride consists of a piperazine ring substituted with a phenyl group at the 1-position and a piperidinyl group at the 4-position. This arrangement imparts the compound with a rigid yet flexible framework, which is advantageous for interactions with biological targets. The dihydrochloride salt form ensures optimal solubility and stability, making it suitable for various experimental and therapeutic uses.

Recent research has focused on the pharmacokinetic properties of this compound, revealing promising bioavailability and metabolic stability. Studies conducted in preclinical models have demonstrated its ability to modulate key cellular pathways, suggesting potential applications in the treatment of neurodegenerative diseases and inflammatory conditions. The compound's ability to act as a modulator of ion channels has also been explored, further expanding its therapeutic potential.

In terms of synthesis, 1-phenyl-4-(3-piperidyl)piperazine dihydrochloride can be synthesized through a multi-step process involving nucleophilic substitution and cyclization reactions. The optimization of synthetic routes has been a focus of recent studies, with researchers aiming to enhance yield and reduce production costs. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process.

The compound's biological activity has been extensively studied, with findings indicating its ability to inhibit key enzymes involved in inflammatory responses. For instance, research published in 2023 demonstrated its potent anti-inflammatory effects in vitro, suggesting its potential as a novel therapeutic agent for conditions such as arthritis and chronic inflammation. Furthermore, its ability to cross the blood-brain barrier has raised interest in its application for central nervous system disorders.

From an analytical standpoint, the characterization of 1-phenyl-4-(3-piperidyl)piperazine dihydrochloride has been achieved using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and purity, ensuring high-quality standards for both research and commercial applications.

Looking ahead, the compound's future prospects are promising. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its therapeutic potential further. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with preliminary results indicating a favorable safety profile.

In conclusion, 1-phenyl-4-(3-piperidyl)piperazine dihydrochloride (CAS No. 1281095-50-8) stands as a testament to the advancements in medicinal chemistry. Its unique structural features, coupled with promising pharmacological properties, position it as a valuable asset in the development of innovative therapeutic agents. As research continues to unfold, this compound is poised to make significant contributions to the field of drug discovery.